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Compound of Interest

Compound Name: 2-(2-isopropylphenoxy)acetamide

Cat. No.: B4473218

Get Quote

Executive Technical Summary
Compound Identity: 2-(2-isopropylphenoxy)acetamide Chemical Class: Phenoxyacetamide /

Ether-Amide Molecular Formula: C₁₁H₁₅NO₂ Molecular Weight: 193.24 g/mol

Core Application: This compound serves as a lipophilic building block in medicinal chemistry.

The ortho-isopropyl group provides steric bulk and enhances lipophilicity (LogP ~1.5–2.0),

modulating the bioavailability of downstream APIs (e.g., sodium channel blockers or

antifungals). Its stability profile is defined by two competing functionalities: the robust ether

linkage and the hydrolytically susceptible primary amide.

Solubility Profile
Theoretical Basis (Hansen Solubility Parameters)
The solubility behavior of 2-(2-isopropylphenoxy)acetamide is governed by three interaction

forces:

Dispersive Forces (

): High contribution from the aromatic ring and isopropyl group.
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Polar Forces (

): Moderate contribution from the ether oxygen and amide carbonyl.

Hydrogen Bonding (

): High contribution from the primary amide (-NH₂ donor / C=O acceptor).

Consequently, the compound follows a "like dissolves like" trajectory, favoring polar aprotic and

protic organic solvents over non-polar hydrocarbons or highly aqueous media.

Predicted Solubility Data
Data estimated based on structural analogs (e.g., phenoxyacetamide, 2-isopropylphenol) and

general solvation thermodynamics.
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Solvent Class
Representative
Solvent

Predicted Solubility
(25°C)

Interaction
Mechanism

Polar Aprotic DMSO, DMF High (>100 mg/mL)

Strong dipole-dipole &

H-bond acceptance

disrupts crystal lattice.

Polar Protic Ethanol, Methanol High (>50 mg/mL)

Solvation of amide

group via H-bonding;

alkyl chain

compatibility.

Chlorinated
Dichloromethane

(DCM)
Moderate-High

Good dispersive

interaction with

aromatic core.

Ethers/Esters THF, Ethyl Acetate Moderate

Sufficient polarity;

good compatibility

with ether linkage.

Aqueous Water (pH 7) Low (<1 mg/mL)

Hydrophobic effect of

isopropyl-phenyl ring

dominates amide

polarity.

Non-Polar Hexane, Heptane Very Low

Lack of polar

interactions to

overcome crystal

lattice energy.

Experimental Protocol: Gravimetric Saturation
To determine exact values for your specific batch, use this self-validating workflow.

Start: Excess Solid Addition Equilibration
(24h @ 25°C, 200 rpm)

Filtration
(0.45 µm PTFE)

Dilution
(Mobile Phase)Method A

Alternative:
Evaporation & Weighing

Method B

HPLC-UV Quantitation
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Figure 1: Standardized workflow for solubility determination ensuring thermodynamic

equilibrium.

Stability Profile
Degradation Pathways
The stability of 2-(2-isopropylphenoxy)acetamide is dictated by the amide bond's

susceptibility to hydrolysis and the benzylic position's susceptibility to oxidation.

Hydrolysis (Primary Pathway):

Acidic Conditions (pH < 2): Rapid protonation of the carbonyl oxygen leads to nucleophilic

attack by water, cleaving the amide to 2-(2-isopropylphenoxy)acetic acid and ammonium.

Basic Conditions (pH > 10): Direct nucleophilic attack by hydroxide ion yields the

carboxylate salt and ammonia.

Neutral (pH 4–8): Highly stable. The ether linkage prevents facile degradation, and the

steric bulk of the ortho-isopropyl group offers some protection to the amide carbonyl

against nucleophilic attack compared to unsubstituted phenoxyacetamide.

Oxidation (Secondary Pathway):

The tertiary carbon of the isopropyl group (benzylic-like position) is a potential site for

radical autoxidation, forming a hydroperoxide or ketone derivative under extreme stress

(high O₂, UV light).

Forced Degradation Protocol
Use this protocol to establish stability-indicating analytical methods.
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Stress
Condition

Reagent/Condi
tion

Duration
Target
Degradation

Mechanism

Acid Hydrolysis 0.1 N HCl 24 hrs @ 60°C 10–20%
Amide cleavage

to Acid

Base Hydrolysis 0.1 N NaOH 4–8 hrs @ RT 10–20%
Amide cleavage

to Salt

Oxidation 3% H₂O₂ 24 hrs @ RT < 10%
Benzylic

oxidation

Thermal
Solid state @

80°C
7 days < 5%

Pyrolysis/Sublim

ation

Photolytic UV (ICH Q1B) 1.2M lux hours Variable
Radical

formation

Degradation Mechanism Diagram

Parent: 2-(2-isopropylphenoxy)acetamide
(Neutral, Stable)

Acid Hydrolysis (H+ / H2O) Base Hydrolysis (OH-)

Degradant A:
2-(2-isopropylphenoxy)acetic acid

+ NH4+

Fast

Degradant B:
2-(2-isopropylphenoxy)acetate anion

+ NH3

Fast

Click to download full resolution via product page

Figure 2: Primary hydrolytic degradation pathways under pH stress.

Analytical Methodology (HPLC)
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To quantify solubility and monitor stability, the following HPLC method is recommended. It

separates the neutral amide from the acidic hydrolysis product.

Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 4.6 x 150 mm, 3.5 µm.

Mobile Phase A: 0.1% Formic Acid in Water (buffers acidic degradant).

Mobile Phase B: Acetonitrile.

Gradient: 10% B to 90% B over 15 minutes (Lipophilic parent elutes late).

Flow Rate: 1.0 mL/min.

Detection: UV @ 270 nm (Phenoxy absorption).

Retention Order: Ammonia (void) < Acid Degradant < Parent Amide.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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